Cas no 1337056-68-4 (1-[2-METHYL-3-(TRIFLUOROMETHYL)PHENYL]ETHAN-1-AMINE)

• Product Name: 1-[2-METHYL-3-(TRIFLUOROMETHYL)PHENYL]ETHAN-1-AMINE
• CAS No: 1337056-68-4
• MF: C₁₀H₁₂F₃N
• MW: 203.204193115234
• CID: 5547720
• Update Time: 2025-06-10

1-[2-METHYL-3-(TRIFLUOROMETHYL)PHENYL]ETHAN-1-AMINE Chemical and Physical Properties

Names and Identifiers

• 1-[2-METHYL-3-(TRIFLUOROMETHYL)PHENYL]ETHAN-1-AMINE
• 1-(2-methyl-3-(trifluoromethyl)phenyl)ethanamine
• Benzenemethanamine, α,2-dimethyl-3-(trifluoromethyl)-

• Inchi： 1S/C10H12F3N/c1-6-8(7(2)14)4-3-5-9(6)10(11,12)13/h3-5,7H,14H2,1-2H3
• InChI Key： UKOXKUZZWGITQE-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(C(N)C)C=1C)(F)(F)F

Experimental Properties

• Density: 1.151±0.06 g/cm3(Predicted)
• Boiling Point: 206.1±35.0 °C(Predicted)
• pka: 8.90±0.10(Predicted)

Additional information on 1-[2-METHYL-3-(TRIFLUOROMETHYL)PHENYL]ETHAN-1-AMINE

Comprehensive Overview of 1-[2-Methyl-3-(Trifluoromethyl)Phenyl]Ethan-1-Amine (CAS No. 1337056-68-4)

1-[2-Methyl-3-(Trifluoromethyl)Phenyl]Ethan-1-Amine (CAS No. 1337056-68-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a trifluoromethyl group and a methyl-substituted phenyl ring, which contribute to its reactivity and potential applications. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, especially in the development of small-molecule drugs and crop protection agents.

The growing demand for fluorinated compounds in modern chemistry has placed 1-[2-Methyl-3-(Trifluoromethyl)Phenyl]Ethan-1-Amine in the spotlight. Fluorine incorporation often enhances the bioavailability, metabolic stability, and binding affinity of molecules, making this compound a valuable intermediate. Its CAS No. 1337056-68-4 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and material science. Recent studies have explored its utility in kinase inhibitor design, a hot topic in oncology research.

From an environmental perspective, the compound's trifluoromethyl group has sparked discussions about sustainable synthesis methods. Researchers are investigating green chemistry approaches to minimize waste and energy consumption during its production. This aligns with the broader industry trend toward eco-friendly chemical processes, a subject heavily searched in AI-driven literature reviews and patent analyses.

In the field of agrochemicals, 1-[2-Methyl-3-(Trifluoromethyl)Phenyl]Ethan-1-Amine has shown promise as a precursor for pesticide development. Its structural motifs are similar to those found in commercially successful crop protection agents, driving interest in its optimization. Given the global focus on food security and sustainable agriculture, this application area is highly searched in scientific forums and industry reports.

The compound's synthetic versatility also makes it a candidate for high-throughput screening platforms. Automated drug discovery workflows increasingly rely on such intermediates to accelerate lead optimization. This ties into the rising popularity of AI-assisted molecular design, a frequently queried topic in computational chemistry circles.

Analytical characterization of CAS No. 1337056-68-4 typically involves advanced techniques like NMR spectroscopy and mass spectrometry, which are essential for quality control in pharmaceutical manufacturing. These methods are widely discussed in open-access journals and professional networks, reflecting the compound's technical significance.

Looking ahead, 1-[2-Methyl-3-(Trifluoromethyl)Phenyl]Ethan-1-Amine is poised to remain relevant as interdisciplinary research expands. Its dual utility in life sciences and industrial applications ensures continued visibility in scientific literature and patent filings, making it a compound worth watching in coming years.